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Compound of Interest

Compound Name: BIM-23190 hydrochloride

Cat. No.: B8144700 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive

Overview of Safety, Handling, and Experimental Protocols for the Selective SSTR2 and SSTR5

Agonist, BIM-23190 Hydrochloride.

This document provides critical safety and logistical information for the handling and use of

BIM-23190 hydrochloride, a potent somatostatin analog. Adherence to these guidelines is

essential to ensure laboratory safety and the integrity of experimental outcomes.

Immediate Safety and Handling
Proper personal protective equipment (PPE) is the first line of defense against potential

exposure. All personnel handling BIM-23190 hydrochloride must use the following PPE:

Eye Protection: Chemical safety goggles are mandatory to prevent eye contact.

Hand Protection: Wear chemical-resistant gloves.

Respiratory Protection: A NIOSH-approved respirator is recommended, especially when

handling the compound in powdered form, to avoid inhalation.

Protective Clothing: A lab coat or gown should be worn to prevent skin contact.

Spill and Exposure Procedures
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In the event of a spill, contain the material and absorb it with an inert material. Clean the area

with a suitable decontamination solution. For personal exposure, follow these first-aid

measures immediately:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.[1]

Skin Contact: Wash the affected area thoroughly with soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[1]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Operational Plan: Storage and Disposal
Correct storage and disposal are crucial for maintaining the compound's stability and for

environmental safety.

Storage
BIM-23190 hydrochloride should be stored in a tightly sealed container in a cool, dry, and

well-ventilated area.[2] For long-term storage of the solid form, -20°C is recommended.[3][4]

Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[3]

Avoid repeated freeze-thaw cycles.[2]

Disposal
All waste containing BIM-23190 hydrochloride, including unused material, contaminated

labware, and cleaning materials, should be treated as hazardous chemical waste.[5]

Segregation: Do not mix with other waste streams.[5]

Containerization: Use a designated, clearly labeled, and sealed container for all BIM-23190
hydrochloride waste.[5]
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Procedure: Dispose of the waste in accordance with federal, state, and local environmental

regulations.[5][6] Never pour solutions down the sink.[7]

Physical and Chemical Properties
A summary of the key physical and chemical properties of BIM-23190 hydrochloride is

provided in the table below for easy reference.

Property Value

Molecular Formula C₅₇H₈₀ClN₁₃O₁₂S₂

Molecular Weight 1238.91 g/mol

Appearance Solid

Storage Temperature -20°C

Solubility Soluble in DMSO and water

Stability
Stable under recommended storage conditions.

[1]

Experimental Protocols
The following are detailed methodologies for key experiments involving BIM-23190
hydrochloride.

In Vitro Cell Proliferation Assay
This protocol outlines a general procedure to assess the anti-proliferative effects of BIM-23190
hydrochloride on cancer cell lines.

Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and

allow them to adhere overnight.

Compound Preparation: Prepare a stock solution of BIM-23190 hydrochloride in DMSO.

Further dilute the stock solution with cell culture medium to achieve the desired final

concentrations.
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Treatment: Remove the overnight culture medium from the wells and replace it with the

medium containing various concentrations of BIM-23190 hydrochloride. Include a vehicle

control (medium with DMSO).

Incubation: Incubate the plate for 24-72 hours at 37°C in a humidified incubator with 5%

CO₂.

Viability Assessment: Measure cell viability using a standard method such as the MTT or

MTS assay.[8] Add the reagent to each well and incubate according to the manufacturer's

instructions.

Data Analysis: Read the absorbance using a microplate reader. Calculate the percentage of

cell viability relative to the vehicle control to determine the inhibitory effect of BIM-23190
hydrochloride.

In Vivo Tumor Growth Inhibition Study
This protocol provides a general framework for evaluating the anti-tumor efficacy of BIM-23190
hydrochloride in a xenograft mouse model.

Animal Model: Use immunocompromised mice (e.g., nude or SCID mice).

Tumor Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 1 x 10⁶

cells) into the flank of each mouse.

Tumor Growth Monitoring: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

Monitor tumor volume regularly using calipers.

Randomization and Treatment: Once tumors reach the desired size, randomize the mice into

control and treatment groups. Administer BIM-23190 hydrochloride (e.g., via intraperitoneal

or subcutaneous injection) at a predetermined dose and schedule.[3] The control group

should receive the vehicle.

Data Collection: Measure tumor volume and body weight of the mice throughout the study.

Endpoint: The study can be terminated when tumors in the control group reach a specific

size or after a predetermined treatment period.
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Data Analysis: Compare the tumor growth in the treated groups to the control group to

evaluate the anti-tumor efficacy of BIM-23190 hydrochloride.

Signaling Pathway
BIM-23190 hydrochloride is a selective agonist for somatostatin receptors SSTR2 and

SSTR5.[3][4] Upon binding, it activates downstream signaling cascades that can lead to the

inhibition of cell proliferation and hormone secretion.
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Caption: BIM-23190 hydrochloride signaling pathway.

The diagram above illustrates the primary signaling pathways activated by BIM-23190
hydrochloride upon binding to SSTR2 and SSTR5. This leads to the activation of inhibitory G-

proteins (Gi/o), which in turn inhibits adenylyl cyclase, leading to decreased intracellular cAMP

levels and subsequent inhibition of protein kinase A (PKA). This cascade ultimately results in

the inhibition of hormone secretion. Additionally, activation of SSTR2 and SSTR5 can modulate

the MAPK and PI3K/Akt pathways, leading to cell cycle arrest and apoptosis.
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Caption: Experimental workflow for evaluating BIM-23190 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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